3-Ethyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride

• IUPAC Name: 3-ethyl-2-oxo-1,3-benzoxazole-6-sulfonyl chloride
• InChI: InChI=1S/C9H8ClNO4S/c1-2-11-7-4-3-6(16(10,13)14)5-8(7)15-9(11)12/h3-5H,2H2,1H3
• InChI Key: ICXHUQMWWZGCGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)Cl)OC1=O
• Molecular Formula: C9H8ClNO4S
• Molecular Weight: 261.68 g/mol

Description

3-Ethyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride (3-EOB-6-SC) is a synthetic compound belonging to the class of sulfonyl chlorides. It is a colorless, crystalline solid that is soluble in organic solvents and is used in a variety of scientific research applications, including organic synthesis, pharmaceuticals, and biochemistry.

Scientific Research Applications

Synthesis and Chemical Properties

3-Ethyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride is a chemical compound that plays a significant role in organic synthesis and chemical research, notably in the synthesis of amine derivatives. Sakamoto et al. (2006) developed a novel sulfonating agent, 2-(1,3-Dioxan-2-yl)ethylsulfonyl (Dios) chloride, showcasing its versatility in sulfonating amines efficiently. This compound, similar in function to 3-Ethyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride, enables easy sulfonation of primary and secondary amines, leading to activated amines under Mitsunobu conditions. The Dios group is highlighted for its stability under various conditions, removed by heating in trifluoroacetic acid solution, indicating the compound's potential for diverse chemical applications (Sakamoto et al., 2006).

Catalytic Systems and Synthesis of Derivatives

Research by Khazaei et al. (2011) explores the efficiency of ionic liquid catalytic systems, including 3-methyl-1-sulfonic acid imidazolium chloride/FeCl3, in catalyzing the condensation of benzene-1,2-diamine with aromatic aldehydes. This method signifies an eco-friendly approach, utilizing atmospheric air as an oxidant, to synthesize benzimidazole derivatives at room temperature. The adaptability of the process with carboxylic acids instead of aldehydes further illustrates the flexibility of sulfonated compounds in facilitating organic reactions (Khazaei et al., 2011).

Novel Building Blocks for Synthetic Chemistry

A study on the expansion of chemical space by Slobodyanyuk et al. (2019) demonstrates the preparation of sp3-enriched 4,5-disubstituted oxazoles, which serve as advanced building blocks in synthetic and medicinal chemistry. This research underlines the importance of sulfonyl chlorides in introducing functional groups to heterocyclic cores, offering a pathway to synthesize diverse derivatives. Such advancements underscore the critical role of sulfonyl chloride derivatives in creating novel compounds for various scientific applications (Slobodyanyuk et al., 2019).

Antioxidant Capacity and Chemical Reactions

Ilyasov et al. (2020) reviewed the ABTS/PP decolorization assay, a prominent method for assessing antioxidant capacity. The study delves into the chemical reactions underlying the assay, involving compounds like 3-ethyl-2-oxo-1,3-benzothiazoline-6-sulfonate. This research highlights the intricate mechanisms of antioxidant assays and the role of sulfonic acid derivatives in studying antioxidant capacities, providing insights into their reactivity and interaction with radical species (Ilyasov et al., 2020).